N-[1-(2-Chloro-6-fluorophenyl)-1-hydroxypropan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H22ClFN2O3/c1-3-15(23)22-9-7-12(8-10-22)18(25)21-11(2)17(24)16-13(19)5-4-6-14(16)20/h3-6,11-12,17,24H,1,7-10H2,2H3,(H,21,25)
• InChI Key: XHMZPQQLAGCMRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=C(C=CC=C1Cl)F)O)NC(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C18H22ClFN2O3
• Molecular Weight: 368.8 g/mol

Description

The compound “N-[1-(2-Chloro-6-fluorophenyl)-1-hydroxypropan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceutical drugs. The molecule also contains a 2-chloro-6-fluorophenyl group, which is a halogenated aromatic ring that can contribute to the molecule’s reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, a six-membered ring with one nitrogen atom, would likely play a significant role in the molecule’s three-dimensional shape.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by several factors, including the presence of the halogenated aromatic ring and the piperidine ring. The electron-withdrawing halogens on the aromatic ring could make it more susceptible to electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. The presence of polar groups like the amide and the halogens could make the compound more soluble in polar solvents.

Safety And Hazards

Based on the components of the molecule, it could potentially be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on synthesizing this compound and testing its biological activity. Given the presence of the piperidine ring, it could be interesting to explore its potential effects on the central nervous system.